N~1~,N~1~,N~5~-Triphenylnaphthalene-1,5-diamine

• CAS RN: 329180-27-0
• Molecular Formula: C28H22N2
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 1-N,1-N,5-N-triphenylnaphthalene-1,5-diamine
• InChI: InChI=1S/C28H22N2/c1-4-12-22(13-5-1)29-27-20-10-19-26-25(27)18-11-21-28(26)30(23-14-6-2-7-15-23)24-16-8-3-9-17-24/h1-21,29H
• InChI Key: WPJOCABHSMTLJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=CC3=C2C=CC=C3N(C4=CC=CC=C4)C5=CC=CC=C5

Description

N~1~,N~1~,N~5~-Triphenylnaphthalene-1,5-diamine is a useful research compound. Its molecular formula is C28H22N2 and its molecular weight is 386.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,5-Diaminonaphthalene (16.0 g, 0.101 mol) was combined with bromobenzene (47.1 g, 0.300 mol), palladium diacetate (1.2 g, 0.004 mol), tri-t-butylphosphine (4 mL), sodium t-butoxide (24.0 g, 0.26 mol), and xylene (400 mL). The mixture was heated at 140° C. with magnetic stirring under a nitrogen atmosphere. After 15 h, an additional amount of palladium diacetate (0.100 g, 0.0004 mol) was added. After heating for another 6 h, an additional amount of palladium diacetate (0.100 g, 0.0004 mol) was added. After heating for another 15 h the heat was removed. After cooling to room temperature, the solid present was filtered off and the filtrate was purified by column chromatography. This afforded 6.0 g (15% yield) of N,N,N′-triphenyl-1,5-diaminonaphthalene.